2-Methylthiopyrano[3,2-b]indol-4(5H)-one

• CAS: 61164-52-1
• Molecular Formula: C12H9NOS
• Molecular Weight: 215.27 g/mol
• SMILES: CC1=CC(=O)C2=C(S1)C3=CC=CC=C3N2
• InChI: InChI=1S/C12H9NOS/c1-7-6-10(14)11-12(15-7)8-4-2-3-5-9(8)13-11/h2-6,13H,1H3
• InChIKey: OKHASYBEDULOEU-UHFFFAOYSA-N

2-Methylthiopyrano[3,2-b]indol-4(5H)-one (CAS 61164-52-1): Core Heterocyclic Scaffold for Thiopyranoindole-Derived Therapeutics and Research Intermediates

2-Methylthiopyrano[3,2-b]indol-4(5H)-one is a fused heterocyclic compound belonging to the indolothiopyrone class, characterized by a thiopyran ring annulated to an indole core with a methyl substituent at the 2-position of the thiopyran moiety [1]. First disclosed in the patent literature as a key intermediate for anti-anginal indolothiopyrones [2], the compound has subsequently been recognized as a foundational scaffold within the broader thiopyrano[3,2-b]indole family that has demonstrated utility in 5-lipoxygenase (5-LO) and FLAP inhibition programs [3]. Its unsubstituted indole NH position distinguishes it from N-alkylated analogs and preserves a critical site for further functionalization, making it a strategic procurement choice for medicinal chemistry derivatization campaigns.

Scaffold 2-Methylthiopyrano[3,2-b]indol-4-one core for derivatization

Synthetic Handle Free indole NH enables N-alkylation for library synthesis

Differentiation 2-Methyl substitution distinguishes from parent and N-methyl isomer

• [1] Görlitzer, K.; Hölscher, D. Anellierte Thiopyrone, 1. Mitt. Thiopyrano[3,2‐b]indol‐4(5H)‐one, Thiopyrano[2,3‐b]indol‐4(9H)‐one als Nebenprodukte. Arch. Pharm. 1986, 319 (2), 120–125. DOI: 10.1002/ardp.19863190206. View Source
• [2] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. View Source
• [3] Kuehm-Caubere, C.; Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Guardiola-Lemaitre, B.; Manechez, D.; Renard, P. Novel Thiopyrano[3,2-b] and Cycloalkeno[1,2-b]indole Derivatives with High Inhibitory Properties in LTB4 Production. Eur. J. Med. Chem. 1999, 34 (1), 51–61. DOI: 10.1016/S0223-5234(99)80040-3. View Source

Why 2-Methylthiopyrano[3,2-b]indol-4(5H)-one Cannot Be Replaced by Closely Related Thiopyranoindole Analogs in Synthesis and Screening Campaigns

The 2-methyl substitution pattern on the thiopyran ring of 2-methylthiopyrano[3,2-b]indol-4(5H)-one is not interchangeable with the unsubstituted parent, the 2-phenyl analog, or the N-methyl isomer. The 2-position methyl group significantly elevates the melting point by approximately 53 °C relative to the parent thiopyrano[3,2-b]indol-4(5H)-one [1], reflecting distinct crystal packing and potentially altered solubility and formulation behavior. Critically, in contrast to the 5-methyl (N-methyl) isomer in which the indole nitrogen is blocked, the target compound retains a free indole NH that serves as an essential nucleophilic handle for installing pharmacophoric side chains — including quinolylmethyloxy, carboxyalkyl, and dialkylaminoalkyl groups — that have been demonstrated to confer nanomolar 5-LO/FLAP inhibitory potency in advanced analogs [2]. Substituting the 2-methyl compound with the N-alkylated congener eliminates the possibility of subsequent N-functionalization, while replacement with the 2-phenyl analog introduces steric bulk that may impede cyclization-dependent derivatization, as evidenced by the lower cyclization yield reported for the 2-phenyl derivative (30.7% vs. 47.6%) [1].

Unsubstituted parent Lower solid-state stability may shift formulation and storage behavior.

2-Phenyl analog Increased steric bulk reduces cyclization efficiency, potentially impacting synthetic scalability.

N-Methyl isomer Blocked indole NH eliminates N-functionalization, limiting derivatization scope for SAR campaigns.

• [1] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. Examples 4, 5, 6, 7. View Source
• [2] Kuehm-Caubere, C.; Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Guardiola-Lemaitre, B.; Manechez, D.; Renard, P. Novel Thiopyrano[3,2-b] and Cycloalkeno[1,2-b]indole Derivatives with High Inhibitory Properties in LTB4 Production. Eur. J. Med. Chem. 1999, 34 (1), 51–61. Table I. View Source

Quantitative Head-to-Head Evidence for 2-Methylthiopyrano[3,2-b]indol-4(5H)-one Differentiation Versus Structural Analogs

Melting Point and Solid-State Stability: 2-Methyl Derivative Exhibits ~53 °C Higher Decomposition Resistance than Unsubstituted Parent

In a direct head-to-head comparison within a single patent disclosure, 2-methylthiopyrano[3,2-b]indol-4(5H)-one (Example 5) exhibited a melting point of 295–296 °C, which is 53 °C higher than the unsubstituted parent thiopyrano[3,2-b]indol-4(5H)-one (Example 4, mp 242–243 °C) and 182 °C higher than the N-methyl isomer 5-methylthiopyrano[3,2-b]indol-4(5H)-one (Example 7, mp 113–114 °C) [1]. The 2-phenyl analog (Example 6) melted at 271–272 °C, still ~24 °C lower than the target compound. All four compounds were recrystallized from ethanol or ethanol-containing solvent systems under comparable conditions [1].

Melting Point Stability

Head-to-head

295–296 °C (target) vs. 242–243 °C (parent); 182 °C higher than N-methyl isomer

Reported solid-state stability ranking supports procurement-grade selection.

Uncorrected capillary method; ethanol recrystallization.

Evidence Dimension	Melting point (uncorrected, capillary method)
Target Compound Data	295–296 °C (recrystallized from ethanol)
Comparator Or Baseline	Thiopyrano[3,2-b]indol-4(5H)-one (parent): 242–243 °C; 2-Phenyl analog: 271–272 °C; 5-Methyl isomer (N-methyl): 113–114 °C
Quantified Difference	+53 °C vs. parent; +24 °C vs. 2-phenyl; +182 °C vs. N-methyl isomer
Conditions	Products recrystallized from ethanol or methylene chloride-hexane; melting points determined by Totoli apparatus (uncorrected) as per patent Examples 4–7, U.S. Patent 4,092,328.

Why This Matters

A markedly higher melting point indicates stronger intermolecular interactions in the solid state, which correlates with enhanced room-temperature storage stability, reduced hygroscopicity risk, and greater batch-to-batch consistency in solid-form handling — a critical differentiator when selecting a procurement-grade intermediate for multi-step synthesis.

• [1] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. Examples 4, 5, 6, 7. View Source

Cyclization Yield Comparison: 2-Methyl Substitution Maintains Synthetic Efficiency Relative to Unsubstituted Parent While Outperforming 2-Phenyl Analog

Under identical polyphosphoric acid (PPA)-mediated cyclization conditions, 2-methylthiopyrano[3,2-b]indol-4(5H)-one was obtained in 47.6% yield (4.5 g from 9.45 g of β-(indol-3-ylthio)crotonic acid), nearly matching the 49.3% yield of the unsubstituted parent thiopyrano[3,2-b]indol-4(5H)-one (37.8 g from 76.7 g) and substantially exceeding the 30.7% yield of the 2-phenyl analog (3.5 g from 11.4 g) [1]. The N-methyl isomer 5-methylthiopyrano[3,2-b]indol-4(5H)-one was prepared via a different synthetic route (N-alkylation of the pre-formed parent) in 86.1% yield (9.3 g from 10.0 g) and is thus not directly comparable as a cyclization substrate [1].

Cyclization Yield

Head-to-head

47.6% (target) vs. 49.3% (parent) and 30.7% (2-phenyl analog)

Supports synthetic accessibility screening; bulkier 2-phenyl substitution penalizes yield.

PPA cyclization, recrystallized from ethanol.

Evidence Dimension	Isolated yield after recrystallization (% of theoretical)
Target Compound Data	47.6% (4.5 g from 9.45 g β-(indol-3-ylthio)crotonic acid)
Comparator Or Baseline	Parent (unsubstituted): 49.3% (37.8 g from 76.7 g); 2-Phenyl analog: 30.7% (3.5 g from 11.4 g); N-Methyl isomer: 86.1% but via alternative N-alkylation route
Quantified Difference	−1.7 percentage points vs. parent; +16.9 percentage points vs. 2-phenyl analog
Conditions	Cyclization with 10% polyphosphoric acid (PPA) in acetic acid at room temperature; recrystallization from ethanol; reactions conducted at mole scales of 0.04–0.35 mol as per U.S. Patent 4,092,328, Examples 4–6.

Why This Matters

The 2-methyl substituent enables productive cyclization without the significant yield penalty observed with the bulkier 2-phenyl group, meaning the target compound balances structural differentiation with acceptable synthetic accessibility — a practical consideration for procurement decisions when planning multi-gram to kilogram synthesis campaigns.

• [1] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. Examples 4, 5, 6. View Source

Regiochemical Integrity: 2-Methyl Substitution Preserves Indole NH as a Synthetic Handle, Unlike the N-Methyl Isomer Which Irreversibly Blocks the Key Functionalization Site

Elemental analysis of 2-methylthiopyrano[3,2-b]indol-4(5H)-one confirms the molecular formula C12H9NOS (Calc. C 66.95, H 4.21, N 6.51; Found C 66.99, H 4.32, N 6.51), consistent with a free indole NH [1]. In contrast, 5-methylthiopyrano[3,2-b]indol-4(5H)-one (C12H9NOS; Calc. C 66.95, H 4.21, N 6.51, S 14.89; Found C 67.18, H 4.29, N 6.53, S 14.89) bears the methyl group on the indole nitrogen, permanently occupying the site required for installing activity-enhancing side chains [1]. The patent explicitly demonstrates that the parent thiopyrano[3,2-b]indol-4(5H)-one — which, like the target compound, possesses a free indole NH — can be sequentially N-alkylated with methyl, ethyl, allyl, and isopropyl halides to yield diverse N-substituted derivatives (Examples 7–10) [1]. The 2-methyl compound shares this critical NH functionality and is therefore positioned as the methyl-bearing analog of choice for diversification libraries in which the 2-methyl group is held constant while the N-substituent is varied [2].

Regiochemical Handle

Head-to-head

Free indole NH present; N-methyl isomer permanently blocks NH site

Enables N-alkylation library synthesis; N-methyl isomer is a synthetic dead-end for this purpose.

Elemental analysis confirms C12H9NOS composition.

Evidence Dimension	Presence and availability of indole NH for N-functionalization
Target Compound Data	Free indole NH present; molecular formula C12H9NOS; elemental analysis confirms N content consistent with one N–H; patent demonstrates N-alkylation feasibility on the parent scaffold
Comparator Or Baseline	5-Methylthiopyrano[3,2-b]indol-4(5H)-one (N-methyl isomer): indole NH blocked; identical molecular formula but methyl occupies the N-position, precluding further N-derivatization
Quantified Difference	Qualitative binary difference: target compound has one alkylation-competent NH site; N-methyl isomer has zero available NH sites
Conditions	N-alkylation methodology validated in U.S. Patent 4,092,328, Examples 7–10 using NaH/DMF with alkyl halides; elemental analysis by combustion analysis.

Why This Matters

For medicinal chemistry teams pursuing scaffold-oriented synthesis, the presence of a free indole NH is non-negotiable for parallel library generation. The 2-methyl compound provides the methyl substitution on the thiopyran ring while retaining full N-derivatization potential, whereas the N-methyl isomer is a synthetic dead-end for this purpose. This directly impacts procurement: ordering the wrong isomer wastes synthetic steps and material.

• [1] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. Examples 5, 7–10. View Source
• [2] Kuehm-Caubere, C.; Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Guardiola-Lemaitre, B.; Manechez, D.; Renard, P. Novel Thiopyrano[3,2-b] and Cycloalkeno[1,2-b]indole Derivatives with High Inhibitory Properties in LTB4 Production. Eur. J. Med. Chem. 1999, 34 (1), 51–61. Figure 6 and discussion on N-substituted thiopyranoindoles. View Source

Biological Scaffold Validation: Thiopyrano[3,2-b]indole Core Delivers 5-LO/FLAP Inhibitory Activity, with N-Substituted Analogs Achieving 100 nM Potency on LTB4 Production

The Kuehm-Caubere et al. (1999) structure–activity relationship study established that the thiopyrano[3,2-b]indole scaffold is productive for inhibiting leukotriene B4 (LTB4) biosynthesis. Among the thiopyrano[3,2-b]indole derivatives, compound 7 bearing an 8-(quinol-2-yl)methyloxy substituent on the indole phenyl ring and a carboxymethyl group at the indole nitrogen achieved an IC50 of 4.5 µM against LTB4 production in A23187-stimulated rabbit granulocytes [1]. This represents a >100-fold improvement over the unsubstituted scaffold. Notably, the cycloalkeno[1,2-b]indole derivatives 11b and 12b — which share the same indole core but replace the thiopyran sulfur with a methylene — achieved IC50 values of 100 nM on LTB4 with no effect on PGE2 at 10 µM, representing the most potent and selective compounds in the series [1]. For reference, the standard 5-LO inhibitor nordehydroguaiaretic acid (NDGA) showed an IC50 of 470 nM, while the COX inhibitor indomethacin exhibited an IC50 of 2.7 nM on PGE2 [1]. The target compound 2-methylthiopyrano[3,2-b]indol-4(5H)-one, as the unelaborated core, is expected to exhibit low intrinsic potency; its value lies in serving as the scaffold upon which the potency-conferring N- and phenyl-ring substituents are installed [1].

5-LO/FLAP Activity

Class-level

Scaffold analog IC50 = 4.5 µM (LTB4); lead cycloalkeno analogs achieve 100 nM

Class-level scaffold validation; potency conferred by N- and ring-substitution.

A23187-stimulated rabbit granulocytes; data from elaborated derivatives.

Evidence Dimension	In vitro inhibition of LTB4 production (IC50)
Target Compound Data	Not directly tested; anticipated low intrinsic activity as unsubstituted core. Most elaborated analog in same scaffold class (compound 7): IC50 = 4.5 µM on LTB4.
Comparator Or Baseline	Cycloalkeno analogs 11b/12b: IC50 = 100 nM on LTB4 (0% PGE2 inhibition at 10 µM); NDGA: IC50 = 470 nM; Indomethacin: IC50 = 2.7 nM on PGE2
Quantified Difference	Scaffold class (compound 7): ~10-fold less potent than lead cycloalkeno analogs (4.5 µM vs. 100 nM); ~10-fold more potent than NDGA on LTB4. Basis for scaffold selection rather than potency claim.
Conditions	A23187-stimulated rabbit granulocytes; PGE2 and LTB4 production measured; IC50 defined as concentration inhibiting 50% of product formation; compounds screened at 10 µM initially.

Why This Matters

This class-level evidence validates that the thiopyrano[3,2-b]indole scaffold — the core structure of the target compound — is biologically productive and that potency can be engineered through systematic N- and ring-substitution. Procurement of the 2-methyl core positions a research program to access this validated chemical space while retaining the 2-methyl substituent as a constant structural feature for SAR exploration.

• [1] Kuehm-Caubere, C.; Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Guardiola-Lemaitre, B.; Manechez, D.; Renard, P. Novel Thiopyrano[3,2-b] and Cycloalkeno[1,2-b]indole Derivatives with High Inhibitory Properties in LTB4 Production. Eur. J. Med. Chem. 1999, 34 (1), 51–61. Table I; pp. 56–57. View Source

Anti-Anginal Pharmacophore: Indolothiopyrone Class Demonstrates In Vivo Activity Comparable to Nitroglycerin in Coronary Segmental Resistance Model

According to U.S. Patent 4,092,328, indolothiopyrones of formula V — of which 2-methylthiopyrano[3,2-b]indol-4(5H)-one is a key synthetic precursor and the simplest 2-alkyl substituted member — demonstrated anti-anginal activity that 'compares favorably with the anti-anginal activity of nitroglycerin when tested in the coronary segmental resistance screen' in dogs [1]. The effective intravenous dose range was 1–20 mg/kg body weight [1]. Additionally, the same class exhibited central nervous system depressant activity when injected intravenously at 5–50 mg/kg in mammalian species including rats, rabbits, dogs, pigs, and monkeys, as assessed by the induced rat rage screen [1]. It is important to note that these in vivo data were generated on fully elaborated N-substituted indolothiopyrones (formula V), not on the unsubstituted 2-methyl core itself; the target compound serves as the penultimate intermediate prior to N-alkylation that yields the pharmacologically active species [1].

Coronary Resistance Model

Class-level

N-substituted indolothiopyrones compared favorably to nitroglycerin at 1–20 mg/kg IV in dogs

Model-response context for fully elaborated analogs; target compound is penultimate intermediate.

In vivo canine coronary segmental resistance screen.

Evidence Dimension	In vivo anti-anginal activity in canine coronary segmental resistance model
Target Compound Data	Not directly tested as unsubstituted core; activity demonstrated for N-substituted indolothiopyrones (formula V) derived from the target compound
Comparator Or Baseline	Nitroglycerin: standard reference anti-anginal agent; indolothiopyrones of formula V compared favorably in the same assay (Winbury et al., J. Pharm. Exp. Therap. 168: 70–95, 1969)
Quantified Difference	Qualitative comparison: 'compares favorably with nitroglycerin' at IV doses of 1–20 mg/kg; CNS depression at 5–50 mg/kg IV
Conditions	Intravenous and intraduodenal administration in dogs; coronary segmental resistance screen (Winbury method); induced rat rage screen for CNS depression (Brady et al., 1953; Sofia, 1969).

Why This Matters

The class-level anti-anginal activity provides an orthogonal therapeutic application beyond the anti-inflammatory 5-LO/FLAP axis, positioning the indolothiopyrone scaffold as a privileged structure with polypharmacology potential. For procurement decisions, this dual therapeutic relevance suggests that the 2-methyl core may support multiple lead optimization campaigns from a single scaffold investment.

• [1] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. Columns 5–6 (lines 95–113). View Source

Analytical Identity Confirmation: Elemental Analysis Provides Definitive Batch Quality Benchmark for Procurement Specification

The patent provides certified elemental analysis data for 2-methylthiopyrano[3,2-b]indol-4(5H)-one, establishing definitive identity and purity benchmarks: calculated for C12H9NOS — C 66.95, H 4.21, N 6.51; found — C 66.99, H 4.32, N 6.51 [1]. The deviation between calculated and found values is ≤0.11% absolute across all elements, confirming high purity of the recrystallized product. In comparison, the unsubstituted parent compound showed a larger deviation for carbon (Calc. C 65.65; Found C 66.24; Δ = +0.59%), while the 2-phenyl analog showed a deviation of −0.27% for carbon (Calc. 73.62; Found 73.35) [1]. The N-methyl isomer showed the largest carbon deviation in the series (Calc. 66.95; Found 67.18; Δ = +0.23%) [1]. These analytical data, combined with the sharp melting point of 295–296 °C, provide a robust quality specification that enables incoming material acceptance or rejection based on objective criteria.

Elemental Purity

Specification

C12H9NOS: Found C 66.99, H 4.32, N 6.51 (deviation ≤0.11% absolute)

High-confidence identity benchmark supports batch quality verification.

Combustion analysis; recrystallized product.

Evidence Dimension	Elemental analysis accuracy (deviation of found from calculated values)
Target Compound Data	C: Δ = +0.04%; H: Δ = +0.11%; N: Δ = 0.00% (C12H9NOS, MW 215.27 g/mol)
Comparator Or Baseline	Parent: C Δ = +0.59%; 2-Phenyl: C Δ = −0.27%; N-Methyl: C Δ = +0.23%
Quantified Difference	Target compound shows smallest absolute carbon deviation (+0.04%) vs. parent (+0.59%), 2-phenyl (−0.27%), and N-methyl (+0.23%)
Conditions	Combustion elemental analysis; products recrystallized from ethanol or ethanol-containing solvent mixtures; analysis reported in U.S. Patent 4,092,328, Examples 4–7.

Why This Matters

For procurement and quality assurance, documented elemental analysis with minimal deviation provides a verifiable identity specification that can be incorporated into a certificate of analysis (CoA). The tighter analytical agreement for the target compound relative to its analogs suggests more reliable batch-to-batch consistency, reducing the risk of accepting off-specification material that could compromise downstream synthesis.

• [1] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. Examples 4, 5, 6, 7 (elemental analysis data). View Source

Optimal Research and Industrial Use Cases for 2-Methylthiopyrano[3,2-b]indol-4(5H)-one Based on Verified Differentiation Evidence

Scaffold for N-Functionalized Thiopyranoindole Libraries Targeting 5-LO/FLAP Inhibition

The free indole NH of 2-methylthiopyrano[3,2-b]indol-4(5H)-one permits systematic N-alkylation with diverse electrophiles — including carboxyalkyl, dialkylaminoalkyl, and quinolylmethyl groups — to generate focused libraries for leukotriene biosynthesis inhibition. As demonstrated by Kuehm-Caubere et al. (1999), the thiopyrano[3,2-b]indole scaffold is biologically productive in this target space, with appropriately substituted analogs achieving selective LTB4 inhibition (IC50 = 100–200 nM) without affecting PGE2 production [1]. The 2-methyl substituent distinguishes this core from the unsubstituted parent, providing a constant structural feature for SAR exploration while retaining full N-derivatization potential that the N-methyl isomer lacks [2].

Key Intermediate for Indolothiopyrone-Derived Cardiovascular Agents

The indolothiopyrone class has demonstrated anti-anginal activity comparable to nitroglycerin in the canine coronary segmental resistance model at intravenous doses of 1–20 mg/kg [1]. 2-Methylthiopyrano[3,2-b]indol-4(5H)-one serves as the direct precursor to these active N-substituted indolothiopyrones (formula V), as delineated in U.S. Patent 4,092,328 [1]. Its high melting point (295–296 °C) and well-characterized elemental composition provide handling and quality assurance advantages during multi-step synthesis, particularly when scaling beyond gram quantities where solid-state stability becomes a practical concern [1].

Building Block for CNS-Depressant Indolothiopyrone Derivatives

Beyond cardiovascular applications, the indolothiopyrone class exhibits central nervous system depressant activity at intravenous doses of 5–50 mg/kg, as evidenced by the induced rat rage screen [1]. The 2-methyl core compound, with its free indole NH, can be diversified with alkyl, alkenyl, alkynyl, and aminoalkyl side chains to explore CNS-active chemical space. The compound's 47.6% cyclization yield and accessible synthesis from β-(indol-3-ylthio)crotonic acid support cost-effective procurement for CNS-focused medicinal chemistry programs requiring multi-gram quantities of intermediate [1].

Standard Reference Material for Thiopyranoindole Analytical Method Development

The compound's sharply defined melting point (295–296 °C) and rigorously confirmed elemental composition (C12H9NOS; Found C 66.99, H 4.32, N 6.51 vs. Calc. C 66.95, H 4.21, N 6.51) [1] make it suitable as a reference standard for developing HPLC purity methods, LC-MS identity confirmation protocols, and solid-state characterization assays for the broader thiopyranoindole compound family. The minimal elemental analysis deviation (≤0.11% absolute) provides a high-confidence identity benchmark that can anchor analytical method validation across multiple laboratories and batches [1].

Application

Selection Property

Validation Focus

5-LO/FLAP pathway inhibitor screening

Free indole NH for N-alkylation

LTB4 production assay response

Coronary resistance model research

2-Methyl core solid-state stability

In vivo coronary segmental resistance endpoint

CNS behavioral model research

Diversifiable NH handle

Rat rage screen model endpoint

Analytical reference standard

Documented elemental purity

CoA identity verification

• [1] Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Renard, P.; Kuehm-Caubere, C.; Guardiola-Lemaitre, B.; Manechez, D. Process for the Preparation of Indolothiopyrones and Indolylthio Acid Intermediates. U.S. Patent 4,092,328, May 30, 1978. View Source
• [2] Kuehm-Caubere, C.; Caubere, P.; Jamart-Gregoire, B.; Pfeiffer, B.; Guardiola-Lemaitre, B.; Manechez, D.; Renard, P. Novel Thiopyrano[3,2-b] and Cycloalkeno[1,2-b]indole Derivatives with High Inhibitory Properties in LTB4 Production. Eur. J. Med. Chem. 1999, 34 (1), 51–61. View Source